Cas no 214262-92-7 (1-(2-chloro-4-fluorophenyl)cyclopentane-1-carbonitrile)

• Product Name: 1-(2-chloro-4-fluorophenyl)cyclopentane-1-carbonitrile
• CAS No: 214262-92-7
• MF: C₁₂H₁₁ClFN
• MW: 223.673845529556
• MDL: MFCD00800618
• CID: 281989
• PubChem ID: 736127
• Update Time: 2025-04-19

1-(2-chloro-4-fluorophenyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile,1-(2-chloro-4-fluorophenyl)-
• 1-(2-chloro-4-fluorophenyl)cyclopentane-1-carbonitrile
• 1-(2-CHLORO-4-FLUOROPHENYL)CYCLOPENTANECARBONITRILE
• SCHEMBL1072002
• AC5573
• AKOS006238859
• EN300-153290
• DTXSID80352933
• MFCD00800618
• SY159173
• CS-0309041
• 1-(2-CHLORO-4-FLUOROPHENYL)CYCLOPENTANECARBONITRILE, 99
• 1-(2-Chloro-4-fluorophenyl)cyclopentanecarbonitrile,99
• 214262-92-7

• MDL： MFCD00800618
• Inchi： 1S/C12H11ClFN/c13-11-7-9(14)3-4-10(11)12(8-15)5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key： BGCPHKLPEOZLGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C#N)CCCC1)F

Computed Properties

• Exact Mass: 223.05600
• Monoisotopic Mass: 223.056405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not available
• Density: 1.2020 (estimate)
• Melting Point: 49 °C
• Boiling Point: 332.3°Cat760mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.55
• PSA: 23.79000
• LogP: 3.81448
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes